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Compound of Interest

Compound Name: Ethanol-17O

Cat. No.: B1507999 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

isotopically labeled compounds like Ethanol-¹⁷O is paramount. While the ¹⁷O isotope is stable

and non-radioactive, the chemical properties of ethanol present significant flammability and

health risks.[1][2] Adherence to strict safety protocols is crucial to mitigate these hazards and

ensure a safe laboratory environment.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
Ethanol is a volatile and highly flammable liquid, posing a significant fire risk.[2] Vapors can

accumulate in poorly ventilated areas and may form explosive mixtures in the air.[3] Direct

contact with ethanol can cause skin and eye irritation, and inhalation of vapors may lead to

respiratory issues, headaches, drowsiness, and other central nervous system effects.[4]

A comprehensive personal protective equipment (PPE) strategy is the first line of defense

against these hazards. The following table summarizes the recommended PPE for handling

Ethanol-¹⁷O.
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Body Part
Personal Protective

Equipment (PPE)
Reasoning & Best Practices

Eyes/Face

Chemical splash goggles or a

face shield worn over safety

glasses.[5][6]

Protects against splashes and

vapors that can cause severe

eye irritation or damage.[4][6]

Hands
Nitrile or other chemically

resistant gloves.

Prevents skin contact, which

can lead to irritation.[4][7]

Regularly check gloves for

signs of degradation and

change them frequently.

Body
Flame-resistant lab coat and

chemical-resistant apron.[3][7]

Provides a barrier against

spills and splashes, and

protection from fire hazards.

Respiratory

Use in a well-ventilated area or

under a fume hood. A

respirator may be necessary in

poorly ventilated areas or for

large spills.[1][7]

Minimizes the inhalation of

harmful vapors.[4]

Feet Closed-toe shoes. Protects feet from spills.

Operational Plan for Handling Ethanol-¹⁷O
A systematic approach to handling Ethanol-¹⁷O is essential to minimize risks. The following

workflow outlines the key steps for safe handling from preparation to post-experiment cleanup.
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Preparation

Handling

Post-Experiment

Don Appropriate PPE

Ensure Proper Ventilation / Fume Hood Use

Review Safety Data Sheet (SDS) for Ethanol

Locate Spill Kit and Fire Extinguisher

Transfer Minimum Necessary Quantity Eliminate Ignition Sources (Sparks, Flames) Keep Containers Tightly Sealed

Clean Work Area

Dispose of Waste Properly

Return Ethanol-¹⁷O to Secure Storage

Wash Hands Thoroughly
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Ethanol-¹⁷O Waste Generated

Consult Local and Institutional
Waste Disposal Regulations

Collect in a Labeled, Sealed,
Hazardous Waste Container

Do Not Mix with Other
Waste Streams (e.g., Halogenated)

Arrange for Pickup by
Environmental Health & Safety (EH&S)

Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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